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Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

An In-depth Technical Guide to the Thermal Properties of 1,3-Bis(4-aminophenoxy)benzene

(APB) Monomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermal properties of the

1,3-bis(4-aminophenoxy)benzene (APB) monomer, a crucial building block in the synthesis of

high-performance polymers such as polyimides and polyamides. This document outlines its key

thermal transition, presents a detailed experimental protocol for its characterization, and

visualizes the analytical workflow.

Introduction to APB Monomer
1,3-Bis(4-aminophenoxy)benzene, often abbreviated as APB or TPER, is an aromatic ether

diamine with the chemical formula C₁₈H₁₆N₂O₂.[1] Its structure, featuring flexible ether linkages

and reactive amine functional groups, makes it a valuable monomer for creating polymers with

excellent thermal stability, mechanical strength, and processability.[2][3] Understanding the

thermal properties of the monomer itself is fundamental for controlling polymerization

processes and predicting the characteristics of the resulting polymers.

Thermal Properties: Tₘ and T₉
The primary thermal transitions for any substance are the glass transition temperature (T₉) and

the melting temperature (Tₘ).
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Melting Temperature (Tₘ): This is the temperature at which a crystalline solid transitions into

a liquid state.[4] As a crystalline small molecule, the APB monomer is characterized by a

distinct melting point.

Glass Transition Temperature (T₉): This is a property of amorphous or semi-crystalline

materials, representing the temperature range over which a rigid, glassy material becomes

more rubbery or viscous.[5] A pure, crystalline small molecule like the APB monomer does

not exhibit a glass transition; this property is relevant to the amorphous polymers

synthesized from it.[6][7]

The melting point of the APB monomer has been reported by various suppliers and in scientific

literature. A summary of these values is presented below.

Data Presentation: Thermal Properties of APB Monomer
Thermal Property Value (°C) Source(s)

Melting Temperature (Tₘ) 114 - 116 [1]

115 - 118 [8]

115.0 - 119.0 [9]

Experimental Protocol: Determination of Tₘ by
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary thermoanalytical technique used to

measure the heat flow into or out of a sample as it is heated or cooled, allowing for the precise

determination of transition temperatures like melting points.[10][11]

Principle
In a DSC experiment, a sample and an inert reference are subjected to the same controlled

temperature program.[12] When the sample undergoes a thermal transition, such as melting, it

absorbs energy (an endothermic process). This creates a temperature difference between the

sample and the reference, which is measured and converted into heat flow. The resulting plot

of heat flow versus temperature reveals a peak, the apex of which is typically taken as the

melting temperature for polymers, while the onset is used for small molecules.[13]
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Detailed Methodology
Sample Preparation:

Accurately weigh 3-5 mg of the high-purity APB monomer powder into a standard

aluminum DSC pan.

Hermetically seal the pan using a sample press to ensure a closed system and prevent

any loss of material during heating.

Prepare an identical, empty sealed pan to be used as the reference.

Instrument Setup (Typical Parameters):

Instrument: A calibrated Differential Scanning Calorimeter.

Purge Gas: Nitrogen, at a flow rate of 50 mL/min, to provide an inert atmosphere and

prevent oxidative degradation.

Temperature Program:

Equilibrate the system at a temperature well below the expected melting point (e.g., 25

°C).

Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a temperature

significantly above the melting point (e.g., 150 °C).[12]

Hold at the final temperature for a few minutes to ensure complete melting.

Cool the sample back to the starting temperature at a controlled rate.

Data Acquisition and Analysis:

The instrument's software will record the differential heat flow as a function of temperature.

The melting of the APB monomer will appear as an endothermic peak on the DSC

thermogram.
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Determine the Melting Temperature (Tₘ): For a pure crystalline substance, the Tₘ is

determined from the onset temperature of the melting peak. However, the peak

temperature is also commonly reported.[13]

Determine the Enthalpy of Fusion (ΔHₘ): The area under the melting peak is integrated to

calculate the heat of fusion, which is the energy required to melt the sample.[12]

Mandatory Visualization
The following diagram illustrates the standard workflow for characterizing the thermal

properties of the APB monomer using DSC.
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1. Preparation

2. DSC Analysis

3. Data Processing & Reporting
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Caption: Workflow for Thermal Analysis of APB Monomer via DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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